Cas no 4771-11-3 (3,4-Dinitro-1H-indole)

3,4-Dinitro-1H-indole structure
3,4-Dinitro-1H-indole structure
Product Name:3,4-Dinitro-1H-indole
CAS No:4771-11-3
MF:C8H5N3O4
MW:207.143001317978
CID:1029322
PubChem ID:71710964
Update Time:2025-04-20

3,4-Dinitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dinitro-1H-indole
    • DTXSID30856658
    • AKOS022171877
    • 4771-11-3
    • 3 pound not4-Dinitro-1H-indole
    • Inchi: 1S/C8H5N3O4/c12-10(13)6-3-1-2-5-8(6)7(4-9-5)11(14)15/h1-4,9H
    • InChI Key: YMCZFDBUKXCVOY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 207.02800565g/mol
  • Monoisotopic Mass: 207.02800565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 107Ų
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